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Compound of Interest

Compound Name: 3-Bromo-5-fluorotoluene

Cat. No.: B1272607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
bromo-3-fluoro-5-methylbenzene (CAS No: 202865-83-6), a key intermediate in various
synthetic applications. The information presented herein is intended to support research,
development, and manufacturing activities by providing reliable physical data and standardized
experimental context.

Core Physical and Chemical Properties

1-Bromo-3-fluoro-5-methylbenzene, with the molecular formula C7HeBrF, is a halogenated
aromatic compound.[1][2] Its structural arrangement, featuring bromine, fluorine, and a methyl
group on the benzene ring, imparts specific physical characteristics crucial for its application in
organic synthesis.

Quantitative Data Summary

The physical properties of 1-bromo-3-fluoro-5-methylbenzene are summarized in the table
below for easy reference and comparison.
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Property Value Units Notes
Molecular Weight 189.02 g/mol

- At standard
Appearance Colorless Liquid

conditions.[3][4]

Density 15+0.1 g/cm3 [3]

1.498 + 0.06 g/cm3 Predicted.[5]

Boiling Point 183.4 °C At 760 mmHg.[3]

183.4 + 20.0 °C Predicted.[5]

Melting Point Not available °C Data notfound in
reviewed sources.

Flash Point 67.1+16.6 °C [3]

67.1 °C [5]

Refractive Index 1.527 - [3]

1.526 - [5]

Vapor Pressure 1.05 mmHg At 25 °C.[3][5]

Solubility Insoluble in water Soluble in organic

solvents.

Experimental Protocols

While specific experimental reports detailing the determination of these properties for 1-bromo-
3-fluoro-5-methylbenzene are not publicly available, the following sections describe the
standard methodologies employed for such characterizations in organic chemistry.

Boiling Point Determination

The boiling point of a liquid compound like 1-bromo-3-fluoro-5-methylbenzene is typically
determined via distillation at atmospheric pressure (760 mmHg).

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.echemi.com/products/pd180521112621-3-fluoro-5-bromotoluene.html
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d677564?context=bbe
https://www.echemi.com/products/pd180521112621-3-fluoro-5-bromotoluene.html
https://www.chembk.com/en/chem/Benzene,%201-bromo-3-fluoro-5-methyl-
https://www.echemi.com/products/pd180521112621-3-fluoro-5-bromotoluene.html
https://www.chembk.com/en/chem/Benzene,%201-bromo-3-fluoro-5-methyl-
https://www.echemi.com/products/pd180521112621-3-fluoro-5-bromotoluene.html
https://www.chembk.com/en/chem/Benzene,%201-bromo-3-fluoro-5-methyl-
https://www.echemi.com/products/pd180521112621-3-fluoro-5-bromotoluene.html
https://www.chembk.com/en/chem/Benzene,%201-bromo-3-fluoro-5-methyl-
https://www.echemi.com/products/pd180521112621-3-fluoro-5-bromotoluene.html
https://www.chembk.com/en/chem/Benzene,%201-bromo-3-fluoro-5-methyl-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A small quantity of the compound is placed in a distillation flask with boiling chips.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm leading to the condenser.

The flask is heated gently.

The temperature is recorded when the liquid is boiling steadily and a constant temperature is
observed on the thermometer as the vapor condenses. This stable temperature is the boiling
point.

Density Measurement

The density of a liquid is its mass per unit volume and is commonly measured using a

pycnhometer or a digital density meter.

Methodology (Using a Pycnometer):

The empty pycnometer is weighed accurately.

It is then filled with distilled water and weighed again to determine the volume of the
pycnometer at a specific temperature.

The pycnometer is emptied, dried, and filled with 1-bromo-3-fluoro-5-methylbenzene.
The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the compound by the volume of the
pycnometer.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property and is measured using a refractometer, typically at the

sodium D-line (589 nm).

Methodology:
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e The prism of the refractometer is cleaned and calibrated using a standard of known
refractive index (e.g., distilled water).

o Afew drops of 1-bromo-3-fluoro-5-methylbenzene are placed on the prism.
e The prism is closed, and the light source is activated.

e The user looks through the eyepiece and adjusts the controls until the boundary line
between the light and dark regions is sharp and centered.

o The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is taken is also recorded.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates
the logical flow and relationship between the fundamental structure and the macroscopic
physical characteristics of 1-bromo-3-fluoro-5-methylbenzene.
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Caption: Interrelation of molecular and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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